(Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]prop-2-enenitrile

• IUPAC Name: (Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]prop-2-enenitrile
• InChI: InChI=1S/C24H17Cl2N3S/c25-18-10-8-15(9-11-18)23-21(13-17(14-27)16-4-3-5-19(26)12-16)29-20-6-1-2-7-22(20)30-24(29)28-23/h3-5,8-13H,1-2,6-7H2/b17-13+
• InChI Key: HJICOQFLCPAXCT-GHRIWEEISA-N
• Canonical SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=C(C#N)C5=CC(=CC=C5)Cl
• Isomeric SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=C(\C#N)/C5=CC(=CC=C5)Cl
• Molecular Formula: C24H17Cl2N3S
• Molecular Weight: 450.4 g/mol

Description

(Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C24H17Cl2N3S and its molecular weight is 450.38. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(3-chlorophenyl)-3-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-Mediated Synthesis of Heterocycles

Research demonstrates the efficient synthesis of novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives using benzothiazole- and benzimidazole-based enaminosulfones as versatile building blocks. This methodology, facilitated by microwave and thermal reactions, enables the construction of various heterocycles pendent to benzothiazole and benzimidazole ring systems, showcasing the utility of these compounds in developing new chemical entities (Darweesh, Mekky, Salman, & Farag, 2016).

Modulators of Multidrug Resistance

Certain 2-phenylimidazo[2,1-b]benzothiazole derivatives have been identified for their ability to overcome multidrug resistance in tumor cells, highlighting the therapeutic potential of these compounds in cancer treatment (Tasaka, Tanabe, Sasaki, Machida, Iino, Kiue, Naito, & Kuwano, 1997).

Antimicrobial, Anticancer, and Antioxidant Activities

A study focused on the synthesis and evaluation of 2,3-dihydropyrido[2,3-d]pyrimidin-4-one and pyrrolo[2,1-b][1,3]benzothiazoles revealed compounds with significant antimicrobial, anticancer, and antioxidant activities. This research underscores the multifaceted biological activities of benzothiazole derivatives and their potential as leads for drug discovery (Al-Mutairi, Hafez, El-Gazzar, & Mohamed, 2022).

Pharmacological Evaluation of Heterocyclic Compounds

Another study elaborates on the synthesis of nitrogen and sulfur-containing heterocyclic compounds, which were then screened for their antibacterial and antifungal activities. This research contributes to the ongoing search for new antimicrobial agents (Mistry & Desai, 2006).